![molecular formula C34H36O11 B1256201 Orbiculin F](/img/structure/B1256201.png)
Orbiculin F
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Overview
Description
Orbiculin F is a dihydroagarofuran sesquiterpenoid that consists of dihydro-beta-agarofuran substituted by acetoxy group at position 1, benzoyloxy group at position 9 and furoyloxy groups at positions 2 and 6 (the 1beta,9alpha,2beta,6alpha stereoisomer). Isolated from Celastrus orbiculatus, it exhibits inhibition of both NF-kappaB activation and nitric oxide production. It has a role as a metabolite, an antineoplastic agent and a NF-kappaB inhibitor. It is an acetate ester, a bridged compound, a benzoate ester, a cyclic ether, a dihydroagarofuran sesquiterpenoid and an organic heterotricyclic compound. It derives from a 3-furoic acid.
Scientific Research Applications
1. Enantiodivergent Synthesis
Orbiculin F and its derivatives have been studied for their potential in synthetic chemistry. Rajendran and Mehta (2015) disclosed a strategy for achieving enantiodivergency from R-(-)-carvone in the synthesis of dihydroagarofurans, including 1-deacetoxy-ent-orbiculin A. This approach demonstrates the chemical versatility and applicability of this compound in the field of synthetic organic chemistry (Rajendran & Mehta, 2015).
2. Antimetastatic Effects in Gastric Cancer
The antimetastatic effects of compounds related to this compound have been explored in cancer research. Zhu et al. (2015) investigated Celastrus orbiculatus, which has shown wide-ranging anticancer functions. Their study highlighted the antimetastatic potential of these compounds, including the suppression of epithelial–mesenchymal transition and NF-κB/Snail signaling pathways in gastric cancer cells (Zhu et al., 2015).
3. Botulinum Toxin Research
In the realm of neurological disorders and facial treatments, research involving botulinum toxin, which shares a similarity in name but is distinct from this compound, has shown effectiveness. For instance, Ishikawa et al. (2010) demonstrated that botulinum toxin type A injections could reduce hyperexcitability of the facial motoneuron in patients with hemifacial spasm (Ishikawa et al., 2010). Also, Chang et al. (2014) explored the use of botulinum toxin A in improving scar quality in facial scarring, particularly in cleft lip repair (Chang et al., 2014).
properties
Molecular Formula |
C34H36O11 |
---|---|
Molecular Weight |
620.6 g/mol |
IUPAC Name |
[(1S,2R,4S,5R,6R,7S,9R,12R)-5-acetyloxy-7-benzoyloxy-12-(furan-3-carbonyloxy)-2,6,10,10-tetramethyl-11-oxatricyclo[7.2.1.01,6]dodecan-4-yl] furan-3-carboxylate |
InChI |
InChI=1S/C34H36O11/c1-19-15-25(42-30(37)22-11-13-39-17-22)28(41-20(2)35)33(5)26(43-29(36)21-9-7-6-8-10-21)16-24-27(34(19,33)45-32(24,3)4)44-31(38)23-12-14-40-18-23/h6-14,17-19,24-28H,15-16H2,1-5H3/t19-,24-,25+,26+,27-,28+,33-,34-/m1/s1 |
InChI Key |
BRLFNCXCWAFVFC-DYQOWCLGSA-N |
Isomeric SMILES |
C[C@@H]1C[C@@H]([C@@H]([C@@]2([C@]13[C@@H]([C@@H](C[C@@H]2OC(=O)C4=CC=CC=C4)C(O3)(C)C)OC(=O)C5=COC=C5)C)OC(=O)C)OC(=O)C6=COC=C6 |
Canonical SMILES |
CC1CC(C(C2(C13C(C(CC2OC(=O)C4=CC=CC=C4)C(O3)(C)C)OC(=O)C5=COC=C5)C)OC(=O)C)OC(=O)C6=COC=C6 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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